Cas no 494210-65-0 (Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro-)

• Product Name: Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro-
• CAS No: 494210-65-0
• MF: C₁₃H₁₉F₂NO₄
• CID: 1520405
• Update Time: 2025-06-09

Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro-
• Bicyclo[3.1.0]hexane-3-acetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro-

Additional information on Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro-

Recent Advances in the Study of Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro- (CAS: 494210-65-0)

The compound Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro- (CAS: 494210-65-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique difluoro substitution and tert-butoxycarbonyl (Boc) protected amino group, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and applications in medicinal chemistry.

One of the key advancements in the synthesis of this compound involves the optimization of its stereoselective preparation. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its application in chiral drug development. The difluoro substitution at the 6,6-position has been found to enhance the metabolic stability of the compound, making it a valuable scaffold for the design of protease inhibitors and other therapeutic agents.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, it has shown significant activity against interleukin-converting enzyme (ICE), suggesting its potential as an anti-inflammatory agent. Additionally, its ability to penetrate the blood-brain barrier has sparked interest in its use for central nervous system (CNS) disorders.

Furthermore, the compound's unique structural features have been exploited in the development of prodrugs. The Boc-protected amino group serves as a versatile handle for further chemical modifications, enabling the attachment of various pharmacophores. This flexibility has led to the creation of a library of derivatives with diverse biological activities, some of which are currently under preclinical evaluation.

Recent patent filings and publications highlight the growing interest in this compound from both academic and industrial researchers. Several pharmaceutical companies have included it in their pipeline for the development of next-generation therapeutics targeting chronic inflammatory diseases and neurodegenerative disorders. The compound's favorable pharmacokinetic properties, such as its oral bioavailability and low toxicity, further enhance its appeal as a drug candidate.

In conclusion, Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro- (CAS: 494210-65-0) represents a promising scaffold in medicinal chemistry. Its unique structural attributes, combined with its demonstrated biological activities, make it a valuable tool for drug discovery. Ongoing research is expected to uncover additional applications and optimize its therapeutic potential, paving the way for its eventual clinical translation.